Cas no 2138362-87-3 (N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropane-1,2-diamine)

• Product Name: N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropane-1,2-diamine
• CAS No: 2138362-87-3
• MF: C₉H₁₇N₅
• MW: 195.264780759811
• CID: 5755627
• PubChem ID: 165485183
• Update Time: 2025-10-29

N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 2138362-87-3
• EN300-1130856
• N1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]propane-1,2-diamine
• N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropane-1,2-diamine

• Inchi： 1S/C9H17N5/c1-7(10)4-12-9-2-3-13-14(9)8-5-11-6-8/h2-3,7-8,11-12H,4-6,10H2,1H3
• InChI Key： OIYUGBHQYBFSAU-UHFFFAOYSA-N
• SMILES： N1CC(C1)N1C(=CC=N1)NCC(C)N

Computed Properties

• Exact Mass: 195.14839556g/mol
• Monoisotopic Mass: 195.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 67.9Ų

Additional information on N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropane-1,2-diamine

Comprehensive Overview of N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropane-1,2-diamine (CAS No. 2138362-87-3)

N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropane-1,2-diamine (CAS No. 2138362-87-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining an azetidine ring with a pyrazole moiety and a propane-1,2-diamine side chain. Such a configuration makes it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The compound's CAS number 2138362-87-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial databases. With the growing demand for novel small-molecule drugs, N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropane-1,2-diamine has become a subject of interest due to its potential applications in oncology, immunology, and neurology. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in modern drug development.

One of the key advantages of N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropane-1,2-diamine is its versatility in medicinal chemistry. Researchers are exploring its use as a scaffold for designing next-generation therapeutics, particularly in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors. The compound's azetidine ring contributes to its metabolic stability, while the pyrazole group enhances binding affinity to biological targets. These properties align with current trends in precision medicine and personalized therapy.

In the context of AI-driven drug discovery, N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropane-1,2-diamine has been featured in several computational studies. Machine learning models have predicted its potential as a lead compound for treating inflammatory diseases, a frequently searched topic in biomedical research. The integration of cheminformatics tools has further accelerated its evaluation, making it a standout example of how technology is revolutionizing pharmaceutical R&D.

The synthesis of N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropane-1,2-diamine typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing common challenges in complex molecule production. These methods are frequently discussed in forums and publications focused on green chemistry and sustainable practices.

Market analysts note a rising demand for N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropane-1,2-diamine in the contract research organization (CRO) sector. Its application in high-throughput screening (HTS) assays and fragment-based drug design has positioned it as a valuable tool for academic and industrial labs. The compound's CAS 2138362-87-3 is often cited in patent applications, reflecting its commercial potential in the competitive pharmaceutical landscape.

From a regulatory perspective, N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropane-1,2-diamine complies with major pharmacopoeia standards, ensuring its suitability for preclinical studies. Researchers frequently inquire about its solubility, stability, and storage conditions, which are critical parameters for experimental success. Proper handling protocols, including the use of inert atmospheres and desiccants, are recommended to maintain its integrity.

In summary, N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpropane-1,2-diamine (CAS No. 2138362-87-3) represents a cutting-edge compound with broad applicability in life sciences. Its unique structure, combined with emerging drug discovery technologies, makes it a focal point for innovation. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing unmet medical needs and advancing human health.